Cas no 607371-03-9 (5-Bromo-N4-ethylpyridine-3,4-diamine)

• Product Name: 5-Bromo-N4-ethylpyridine-3,4-diamine
• CAS No: 607371-03-9
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• MDL: MFCD11046872
• CID: 829636
• PubChem ID: 24903729
• Update Time: 2025-11-01

5-Bromo-N4-ethylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N4-ethylpyridine-3,4-diamine
• 5-bromo-4-N-ethylpyridine-3,4-diamine
• 5-bromo-N4-ethyl-3,4-Pyridinediamine
• 5-bromo-N4-ethyl-pyridine-3,4-diamine
• 5-Bromo-N~4~-ethyl-3,4-pyridinediamine
• 5-Bromo-N~4~-ethylpyridine-3,4-diamine
• EN300-299854
• DA-37672
• DTXSID20647971
• 607371-03-9
• AKOS015995537
• 5-Bromo-N*4*-ethyl-pyridine-3,4-diamine
• SCHEMBL4073396
• 3,4-Pyridinediamine, 5-bromo-N4-ethyl-
• CS-0181898
• GMVUJEJUOUSPCP-UHFFFAOYSA-N
• MFCD11046872

• MDL： MFCD11046872
• Inchi： 1S/C7H10BrN3/c1-2-11-7-5(8)3-10-4-6(7)9/h3-4H,2,9H2,1H3,(H,10,11)
• InChI Key： GMVUJEJUOUSPCP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1NCC)N

Computed Properties

• Exact Mass: 215.00600
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.576
• PSA: 50.94000
• LogP: 2.51230

Additional information on 5-Bromo-N4-ethylpyridine-3,4-diamine

Recent Advances in the Study of 5-Bromo-N4-ethylpyridine-3,4-diamine (CAS: 607371-03-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-N4-ethylpyridine-3,4-diamine (CAS: 607371-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its bromo and ethylamine substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities, making it a compound of high interest for drug discovery and development.

One of the key areas of research involving 5-Bromo-N4-ethylpyridine-3,4-diamine is its role as a building block for the synthesis of more complex molecules. Its unique structural features, including the bromine atom and the ethylamine group, make it a versatile intermediate in medicinal chemistry. Recent publications have highlighted its use in the synthesis of novel kinase inhibitors, where it serves as a critical scaffold for targeting specific protein kinases involved in cancer and inflammatory diseases. The compound's ability to modulate kinase activity has been demonstrated in preclinical studies, showing efficacy in inhibiting tumor growth and reducing inflammation in animal models.

In addition to its applications in kinase inhibition, 5-Bromo-N4-ethylpyridine-3,4-diamine has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest that 5-Bromo-N4-ethylpyridine-3,4-diamine could serve as a lead compound for the development of new antibiotics, addressing the growing challenge of antimicrobial resistance.

Another notable advancement in the study of 5-Bromo-N4-ethylpyridine-3,4-diamine is the optimization of its synthetic route. Recent work has focused on improving the yield and purity of the compound through innovative catalytic methods and green chemistry approaches. For instance, a 2022 study in Organic Process Research & Development described a highly efficient palladium-catalyzed coupling reaction that significantly reduced the number of synthetic steps and improved the overall yield of the compound. Such advancements are critical for scaling up production and facilitating further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 5-Bromo-N4-ethylpyridine-3,4-diamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing and structural optimization. Future research directions may include the development of prodrug strategies to enhance oral absorption, as well as the exploration of combination therapies to improve efficacy and reduce resistance. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and bring 5-Bromo-N4-ethylpyridine-3,4-diamine-derived drugs to the market.

In conclusion, 5-Bromo-N4-ethylpyridine-3,4-diamine (CAS: 607371-03-9) represents a promising candidate for drug discovery, with applications ranging from kinase inhibition to antimicrobial therapy. Recent studies have shed light on its molecular mechanisms, synthetic optimization, and biological activities, paving the way for further investigation and development. As research continues to advance, this compound is poised to make significant contributions to the field of chemical biology and pharmaceutical sciences, offering new therapeutic options for unmet medical needs.